Cas no 4626-00-0 (3-Cyclohexene-1,2-dimethanol,3,6-dimethyl-5-[(1E,3E)-2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl]-6-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5-hexatrienyl]-,(1R,2S,5S,6R)-rel- (9CI))

• Product Name: 3-Cyclohexene-1,2-dimethanol,3,6-dimethyl-5-[(1E,3E)-2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl]-6-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5-hexatrienyl]-,(1R,2S,5S,6R)-rel- (9CI)
• CAS No: 4626-00-0
• Molecular Formula: C₄₀H₆₀O₂
• Molecular Weight: 572.9032
• CID: 330592
• PubChem ID: 6441296

3-Cyclohexene-1,2-dimethanol,3,6-dimethyl-5-[(1E,3E)-2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl]-6-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5-hexatrienyl]-,(1R,2S,5S,6R)-rel- (9CI) Properties

Names and Identifiers

• 3-Cyclohexene-1,2-dimethanol,3,6-dimethyl-5-[(1E,3E)-2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl]-6-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3,5-hexatrienyl]-,(1R,2S,5S,6R)-rel- (9CI)
• [(1S,4S,5R,6R)-6-(hydroxymethyl)-2,5-dimethyl-4-[(1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]-5-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethylcyclohexen-1-yl)hexa-1,3,5-trienyl]cyclohe
• 3-Cyclohexene-1,2-dimethanol,3,6-dimethyl-5-[(1E,3E)-2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl]-6-[(1E,3E
• Kitol
• 3-cyclohe<wbr>
• LogP
• 22555-09-5
• 111CFG4V2B
• 4626-00-0
• Kitol A
• AKOS040752262
• [(1S,4S,5R,6R)-6-(hydroxymethyl)-2,5-dimethyl-4-[(1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]-5-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethylcyclohexen-1-yl)hexa-1,3,5-trienyl]cyclohex-2-en-1-yl]methanol
• rel-((1R,2S,5S,6R)-3,6-Dimethyl-5-((1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohex-1-en-1-yl)buta-1,3-dien-1-yl)-6-((1E,3E,5E)-4-methyl-6-(2,6,6-trimethylcyclohex-1-en-1-yl)hexa-1,3,5-trien-1-yl)cyclohex-3-ene-1,2-diyl)dimethanol
• Kitol B
• 3-CYCLOHEXENE-1,2-DIMETHANOL, 3,6-DIMETHYL-5-((1E,3E)-2-METHYL-4-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-1,3-BUTADIENYL)-6-((1E,3E,5E)-4-METHYL-6-(2,6,6-TRIMETHYL-1-CYCLOHEXEN-1-YL)-1,3,5-HEXATRIENYL)-, (1R,2S,5S,6R)-REL-
• UNII-111CFG4V2B
• 3,6-Dimethyl-5-(2-methyl-4-(2,6,6-trimethyl-1-cyclohexen-1-yl)-1,3-butadienyl)-6-(4-methyl-6-(2,6,6-trimethyl-1-cyclohexen-yl)-1,3,5-hexatrienyl)-3-cyclohexene-1,2-dimethanol
• KITOL [MI]
• [6-(Hydroxymethyl)-2,5-dimethyl-4-[(1E,3E)-2-methyl-4-(2,6,6-trimethylcyclohexen-1-yl)buta-1,3-dienyl]-5-[(1E,3E,5E)-4-methyl-6-(2,6,6-trimethylcyclohexen-1-yl)hexa-1,3,5-trienyl]cyclohex-2-en-1-yl]methanol
• SCHEMBL11474186
• DTXSID801017010
• Q27251210
• DA-54642
• DTXCID501475198

• InChIKey： NTTHYVALAYBGDV-WHFXJCNXSA-N
• Inchi： InChI=1S/C40H60O2/c1-28(17-19-35-30(3)15-12-21-38(35,6)7)14-11-23-40(10)33(25-32(5)34(26-41)37(40)27-42)24-29(2)18-20-36-31(4)16-13-22-39(36,8)9/h11,14,17-20,23-25,33-34,37,41-42H,12-13,15-16,21-22,26-27H2,1-10H3/b19-17+,20-18+,23-11+,28-14+,29-24+/t33-,34+,37+,40+/m0/s1
• SMILES： C/C(=C\C=C\[C@@]1([C@@H](/C=C(/C=C/C2=C(C)CCCC2(C)C)\C)C=C(C)[C@@H](CO)[C@H]1CO)C)/C=C/C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 572.45900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Monoisotopic Mass: 572.459331
• Heavy Atom Count: 42
• Complexity: 1220
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 5
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 10.40020
• PSA: 40.46000
• Refractive Index: 1.593
• Boiling Point: 672.7°Cat760mmHg
• Melting Point: 88-90° (Embree); 98-100° (Chatan); 72° (Tawara)
• Flash Point: 254.5°C
• Specific Rotation: D -2.6° (c = 1.1 in chloroform)
• Density: 1.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesterterpenoids